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Compound of Interest

Compound Name: Diethyl(vinyl)phosphine

Cat. No.: B088782 Get Quote

A comprehensive search for nuclear magnetic resonance (NMR) and infrared (IR)

spectroscopic data for diethyl(vinyl)phosphine, a trivalent organophosphorus compound, has

yielded limited publicly available information. Despite extensive queries of chemical databases

and scientific literature, detailed experimental spectra and protocols for this specific molecule,

also known as ethenyl(diethyl)phosphane (CAS 13652-21-6), are not readily accessible.

Researchers, scientists, and drug development professionals seeking detailed characterization

of diethyl(vinyl)phosphine will find a notable gap in the public record. Searches frequently

misidentify the target molecule and instead return data for the more common pentavalent

compound, diethyl vinylphosphonate. This persistent ambiguity in search results highlights the

challenges in sourcing detailed analytical data for less common chemical reagents.

While a definitive synthesis protocol from the Journal of the American Chemical Society (1980,

102 (25), pp 7578–7581) is cited in some chemical databases, access to the full text and the

accompanying spectroscopic characterization data remains restricted. This lack of access to

primary literature sources is a significant impediment to fulfilling the need for a detailed

technical guide on this compound.

PubChem, a comprehensive database of chemical information, has an entry for

diethyl(vinyl)phosphine (CID 15217592), which confirms its molecular structure and other

identifiers. However, this entry does not currently contain any experimental or predicted

spectroscopic data.
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Given the absence of concrete ¹H, ¹³C, and ³¹P NMR data, as well as a definitive IR spectrum, it

is not possible to compile the requested tables of quantitative data or provide detailed

experimental methodologies for their acquisition. Furthermore, the request for diagrams of

signaling pathways is not applicable to the technical chemical data sought.

Researchers requiring this information are advised to pursue direct acquisition of the cited

literature or to perform their own analytical characterization of diethyl(vinyl)phosphine upon

synthesis. The synthesis, as referenced in available chemical supplier information, is noted to

proceed via the reaction of diethylchlorophosphine with vinyl magnesium bromide.

Synthesis Workflow Overview
Based on general organophosphorus chemistry principles and the limited available information,

a probable synthetic workflow is outlined below. Please note, this is a generalized

representation and not based on a specific cited experimental protocol.
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Caption: Generalized workflow for the synthesis of Diethyl(vinyl)phosphine.
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To cite this document: BenchChem. [Spectroscopic Data for Diethyl(vinyl)phosphine
Remains Elusive in Public Domain]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088782#spectroscopic-data-nmr-ir-for-diethyl-vinyl-
phosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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